Cas no 35696-78-7 (Thiourea,N-methyl-N-(4-methylphenyl)-)

• Product Name: Thiourea,N-methyl-N-(4-methylphenyl)-
• CAS No: 35696-78-7
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 295794
• PubChem ID: 45118470
• Update Time: 2025-04-19

Thiourea,N-methyl-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-methyl-N-(4-methylphenyl)-
• 1-methyl-1-(4-methylphenyl)thiourea
• 35696-78-7
• AKOS011258551
• DTXSID20668762
• N-Methyl-N-(4-methylphenyl)thiourea
• SCHEMBL11692693

• Inchi： 1S/C9H12N2S/c1-7-3-5-8(6-4-7)11(2)9(10)12/h3-6H,1-2H3,(H2,10,12)
• InChI Key： FFBDMFYUMUCCKJ-UHFFFAOYSA-N
• SMILES： S=C(N)N(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 180.07226
• Monoisotopic Mass: 180.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.4A^2

Experimental Properties

• PSA: 29.26